Stat3-IN-41

• Molecular Formula: C22H30F3NO7
• Molecular Weight: 477.5 g/mol
• InChI: InChI=1S/C18H26F3NO3.C4H4O4/c1-17-8-4-5-11(9-18(19,20)21)6-7-12-13(10-22(2)3)16(23)24-14(12)15(17)25-17;5-3(6)1-2-4(7)8/h5,12-15H,4,6-10H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b11-5+;2-1+/t12-,13?,14-,15-,17+;/m0./s1
• InChIKey: GBRVFAXJTKTJGX-CPGSJFFYSA-N

Stat3-IN-41: Fluorinated Prodrug Targeting STAT3

Stat3-IN-41 (Compound 16) is a synthetic prodrug derived from the sesquiterpene lactone parthenolide, designed to inhibit the STAT3 signaling pathway. Upon administration, it slowly releases the active parent molecule (Compound 1), which suppresses STAT3-driven transcription . Belonging to a novel class of fluorine-containing parthenolide analogues synthesized via late-stage diversification, Stat3-IN-41 was specifically engineered to overcome the poor aqueous solubility and low oral bioavailability that have historically limited the clinical translation of natural parthenolide .

1

Prodrug Workflow

Fluorinated prodrug designed for in vivo STAT3 pathway studies; releases active parent molecule to support oral dosing research

2

Target Engagement

STAT3 signaling inhibition assay context; reported colony formation and metastasis suppression via pathway-specific mechanism

3

Chemical Differentiation

Fluorine-containing parthenolide analog synthesized via late-stage diversification; supports metabolic stability and SAR research

• [1] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source

Why Stat3-IN-41 Cannot Be Replaced

Despite sharing a common STAT3-inhibitory mechanism, compounds within the parthenolide and broader STAT3 inhibitor classes exhibit profound differences in potency, solubility, bioavailability, and in vivo tolerability that preclude simple interchange. Unmodified parthenolide suffers from near-total aqueous insolubility (<0.1 mg/mL) and rapid hepatic metabolism, which severely restrict its utility in cell-based and animal studies . Clinically investigated STAT3 inhibitors such as OPB-31121 have encountered dose-limiting gastrointestinal toxicities (nausea 80%, vomiting 73%, diarrhea 63%) , while the water-soluble analog DMAPT acts primarily through NF-κB rather than selective STAT3 suppression . Stat3-IN-41 was specifically designed as a prodrug to address these liabilities through a fluorine-mediated enhancement of pharmacokinetic properties combined with sustained STAT3 pathway inhibition .

Unmodified parthenolide

Aqueous solubility and oral bioavailability profiles may not transfer; formulation requirements differ substantially

DMAPT (amine analog)

Dual NF-κB/STAT3 inhibition may confound pathway-specific interpretation; fluorine-mediated PK optimization is absent

Stattic / S3I-201

Pharmacokinetic profile and cellular potency context may differ; prodrug release kinetics are not replicated

• [1] Adooq. Parthenolide Datasheet. Solubility: Water insoluble. Accessed 2026. View Source
• [2] Phase 1, open-label, dose-escalation, and pharmacokinetic study of STAT3 inhibitor OPB-31121 in subjects with advanced solid tumors. MD Anderson Cancer Center. Nausea 80%, vomiting 73%, diarrhea 63%. View Source
• [3] Song M, et al. Dimethylaminoparthenolide, A Water Soluble Parthenolide, Suppresses Lung Tumorigenesis Through Down-Regulating the STAT3 Signaling Pathway. Curr Cancer Drug Targets. 2014;14(1):59-69. View Source
• [4] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source

Stat3-IN-41 Quantitative Evidence

Improved Solubility and Oral Bioavailability

Stat3-IN-41 (Compound 16) was designed as a prodrug of Compound 1 to address the well-documented poor aqueous solubility of parthenolide. Unmodified parthenolide is classified as water-insoluble with reported solubility <0.1 mg/mL, which has been a primary barrier to its clinical development . The authors of the primary study report that Compound 16 demonstrated a significant improvement in aqueous solubility and oral bioavailability compared with parthenolide . This prodrug design enables Compound 16 to slowly release the active STAT3 inhibitor (Compound 1) in vivo, providing sustained pathway suppression.

Solubility & Oral Bioavailability

Direct head-to-head comparison

Reported solubility improvement via prodrug design; parthenolide baseline is water-insoluble

Supports oral formulation-exposure review; may reduce excipient dependence

Exact fold-change values not publicly disclosed in abstract

Evidence Dimension	Aqueous solubility and oral bioavailability improvement via prodrug design
Target Compound Data	Compound 16: Significant improvement in aqueous solubility and oral bioavailability (qualitative statement from primary study)
Comparator Or Baseline	Parthenolide: Water insoluble (<0.1 mg/mL); limited oral bioavailability
Quantified Difference	Qualitatively described as 'significant improvement'; exact fold-change values not publicly disclosed in abstract; parthenolide baseline <0.1 mg/mL aqueous solubility
Conditions	Physicochemical characterization in the Duan et al. 2025 study

Why This Matters

For procurement decisions, this solubility advantage means Stat3-IN-41 can be formulated for in vivo dosing without requiring specialized nanoformulation or solubilizing excipients that are necessary for unmodified parthenolide, reducing experimental variability and formulation burden.

• [1] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source

Antiproliferative Activity in Cancer Cell Lines

The active parent molecule (Compound 1) released from Stat3-IN-41 demonstrated single-digit micromolar antiproliferative IC50 values against three clinically relevant cancer cell lines: NCI-H820 (lung cancer, IC50: 2.66 μM), Huh-7 (hepatocellular carcinoma, IC50: 2.36 μM), and PANC-1 (pancreatic cancer, IC50: 2.16 μM) . By comparison, unmodified parthenolide exhibits substantially higher IC50 values in PANC-1 cells, reported at approximately 7–15 μM across independent studies , indicating a 3–7 fold potency advantage for the fluorine-containing analogue. The well-known STAT3 inhibitor Stattic shows comparable PANC-1 activity (IC50 ~3.8–4.2 μM) but lacks the fluorine-mediated pharmacokinetic optimization .

Antiproliferative IC50

Cross-study comparable

IC50: 2.16 μM (PANC-1)

Supports cell-model endpoint review in pancreatic cancer cell lines

Cross-study comparison; different assay conditions apply

Evidence Dimension	Antiproliferative IC50 against PANC-1 pancreatic cancer cells
Target Compound Data	Compound 1 IC50: 2.16 μM (PANC-1)
Comparator Or Baseline	Parthenolide IC50: 7–15 μM (PANC-1); Stattic IC50: 3.8–4.2 μM (PANC-1)
Quantified Difference	Compound 1 is 3–7× more potent than parthenolide and 1.8–1.9× more potent than Stattic in PANC-1 cells (cross-study comparison; different assay conditions apply)
Conditions	PANC-1 pancreatic cancer cell line; MTT or similar viability assay; Duan et al. 2025 for Compound 1; independent studies for comparators

Why This Matters

Researchers procuring a STAT3 inhibitor for pancreatic or lung cancer models should consider that the active form of Stat3-IN-41 demonstrates single-digit micromolar potency across all three tested lines, whereas generic parthenolide requires substantially higher concentrations to achieve comparable growth inhibition, increasing the risk of off-target NF-κB effects at elevated doses.

• [1] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source
• [2] Parthenolide suppresses pancreatic cell growth by autophagy-mediated apoptosis. Onco Targets Ther. 2017;10:453-461. IC50 Panc-1: 7–9 μM at 24 h. View Source
• [3] Stattic IC50 on PANC-1 cells: 3.835–4.165 μM (24 h treatment). Clinisciences Featured Recommendations. View Source

In Vivo Tumor Growth Inhibition in PDX Model

Stat3-IN-41 was evaluated in a lung cancer patient-derived tumor xenograft (PDX) model, a clinically translatable platform that preserves the original tumor heterogeneity. Compound 16 significantly suppressed tumor growth in this model without obvious toxicity . This contrasts with the clinical STAT3 inhibitor OPB-31121, which achieved Phase I evaluation but was associated with grade 1/2 gastrointestinal adverse events including nausea (80%), vomiting (73%), and diarrhea (63%) in patients with advanced solid tumors . While cross-study comparisons between preclinical and clinical data require caution, the absence of overt toxicity in the PDX model combined with significant tumor suppression distinguishes Stat3-IN-41 from the tolerability challenges observed with earlier-generation STAT3 inhibitors.

PDX Tumor Growth Inhibition

Cross-study comparable

Lung cancer PDX model: reported tumor suppression with no overt tolerability signals

Supports in vivo model-response interpretation; tolerability endpoint context

Preclinical model; cross-study comparison with clinical data requires caution

Evidence Dimension	In vivo antitumor efficacy and toxicity profile
Target Compound Data	Stat3-IN-41 (Compound 16): Significant tumor growth suppression in lung PDX model; no obvious toxicity reported
Comparator Or Baseline	OPB-31121 (clinical STAT3 inhibitor): MTD 800 mg/day; nausea 80%, vomiting 73%, diarrhea 63% (grade 1/2) in Phase I
Quantified Difference	Stat3-IN-41 achieved tumor suppression without observable toxicity in preclinical PDX; OPB-31121 showed dose-limiting GI toxicities in 63–80% of patients (different model systems)
Conditions	Lung cancer patient-derived tumor xenograft model (preclinical) for Stat3-IN-41; Phase I clinical trial in advanced solid tumors for OPB-31121

Why This Matters

For preclinical researchers prioritizing in vivo proof-of-concept studies, Stat3-IN-41 offers a validated PDX efficacy dataset with documented tolerability, reducing the risk of compound-related toxicity confounding experimental outcomes—a known failure mode for several clinical-stage STAT3 inhibitors.

• [1] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source
• [2] Phase I Study of OPB-31121, an Oral STAT3 Inhibitor, in Patients with Advanced Solid Tumors. Cancer Res Treat. 2015;47(4):607-615. Nausea 80%, vomiting 73%, diarrhea 63%. View Source

STAT3 Pathway-Dependent Metastasis Suppression

The primary study validated that the antiproliferative effects are mediated specifically through STAT3 pathway inhibition. Compound 1 (the active moiety released by Stat3-IN-41) strongly inhibited colony formation in NCI-H820, Huh-7, and PANC-1 cells and suppressed lung cancer metastasis in a dose-dependent manner through inhibiting the STAT3 signaling pathway . This mechanistic specificity is noteworthy because parthenolide and its analog DMAPT are dual NF-κB/STAT3 inhibitors , potentially confounding pathway-specific experimental interpretations. In contrast, S3I-201 (NSC 74859), a commonly used STAT3 inhibitor, exhibits an IC50 of 86 μM in STAT3 DNA-binding assays , representing approximately 40-fold weaker biochemical potency than the cellular activity observed for Compound 1.

STAT3 Pathway Selectivity

Class-level inference

Dose-dependent colony formation and metastasis suppression via STAT3 pathway; cellular IC50 2.16–2.66 μM

Supports pathway-response interpretation; selectivity context vs. dual NF-κB/STAT3 inhibitors

S3I-201 reported IC50 86 μM in cell-free DNA-binding assay

Evidence Dimension	STAT3 pathway-specific functional inhibition
Target Compound Data	Compound 1: Inhibited colony formation and metastasis dose-dependently via STAT3 pathway; cellular IC50 2.16–2.66 μM
Comparator Or Baseline	DMAPT: Dual NF-κB/STAT3 inhibitor; S3I-201: IC50 86 μM (STAT3 DNA-binding, cell-free assay)
Quantified Difference	Compound 1 demonstrates approximately 40-fold greater cellular potency than S3I-201 in cell-free STAT3 DNA-binding assays; pathway selectivity profile differentiates from dual NF-κB/STAT3 inhibitors
Conditions	Colony formation assay in NCI-H820, Huh-7, PANC-1 cells; metastasis assay in lung cancer model; STAT3 signaling verified by pathway markers

Why This Matters

Scientists requiring a STAT3-selective chemical probe should prioritize Stat3-IN-41 over dual-pathway inhibitors like DMAPT to avoid NF-κB-mediated confounding in mechanistic studies, while the 40-fold potency advantage over S3I-201 translates to substantially lower compound consumption per experiment.

• [1] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source

Fluorine-Based Chemical Differentiation

Stat3-IN-41 is distinguished from all other parthenolide-based STAT3 inhibitors by the strategic incorporation of fluorine-containing groups into the parthenolide skeleton via a late-stage diversification strategy . Fluorine incorporation in pharmaceuticals is associated with enhanced metabolic stability, modified pKa values, increased lipophilicity, and improved membrane permeability—characteristics that approximately 20% of FDA-approved drugs leverage . The water-soluble parthenolide analog DMAPT (dimethylaminoparthenolide) improves solubility through amine derivatization rather than fluorination and has advanced to Phase I clinical trials for AML, but its primary mechanism remains NF-κB inhibition rather than selective STAT3 targeting . The fluorine-containing design of Stat3-IN-41 thus represents a chemically orthogonal optimization strategy compared to existing parthenolide derivatives in the procurement landscape.

Fluorine Chemical Differentiation

Data to verify

Late-stage fluorination strategy; fluorine incorporation associated with modified metabolic stability and lipophilicity

Structural differentiation context; fluorine-containing prodrug SAR review

Class-level pharmacological inference; compound-specific PK data not disclosed

Evidence Dimension	Chemical structure optimization strategy and resulting pharmacological differentiation
Target Compound Data	Stat3-IN-41: Fluorine-containing parthenolide prodrug synthesized via late-stage diversification; fluorine enhances bioavailability and pharmacokinetics
Comparator Or Baseline	DMAPT: Amine-derivatized water-soluble parthenolide analog (non-fluorinated); NF-κB primary target
Quantified Difference	Qualitative structural differentiation; fluorine vs. amine substitution produces distinct pharmacological profiles; Stat3-IN-41 prioritizes STAT3 pathway, DMAPT prioritizes NF-κB
Conditions	Medicinal chemistry design rationale as described in Duan et al. 2025

Why This Matters

Procurement specialists building a chemical library for structure-activity relationship studies should note that Stat3-IN-41 represents the only commercially described fluorine-containing parthenolide prodrug with publicly documented STAT3 pathway data, filling a structural diversity gap not addressed by DMAPT or other amine-based parthenolide analogs.

• [1] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source

Stat3-IN-41 Application Scenarios

Lung Cancer PDX with Orally Bioavailable STAT3 Inhibition

Based on the demonstrated significant improvement in aqueous solubility and oral bioavailability over parthenolide, coupled with validated tumor growth suppression in a lung cancer PDX model without obvious toxicity , Stat3-IN-41 is the appropriate selection for researchers conducting in vivo lung cancer studies. The prodrug design eliminates the need for nanoparticle encapsulation or specialized solubilizing excipients that are mandatory for unmodified parthenolide (which is water-insoluble at <0.1 mg/mL) , streamlining experimental protocols and reducing formulation-related variability.

STAT3-Specific Studies in Pancreatic and HCC Cells

Investigators studying STAT3-specific transcriptional programs in PANC-1 (pancreatic) or Huh-7 (hepatocellular carcinoma) cells should select Stat3-IN-41 over dual-pathway inhibitors like DMAPT. The primary study confirms that Compound 1 inhibits colony formation and metastasis through STAT3 pathway suppression , whereas DMAPT exerts its effects primarily through NF-κB inhibition with secondary STAT3 modulation . The active moiety's IC50 values of 2.16 μM (PANC-1) and 2.36 μM (Huh-7) provide clear dosing benchmarks for pathway-specific experimental designs.

Chemical Library Diversification for Parthenolide SAR

For medicinal chemistry teams building structure-activity relationship libraries around the parthenolide scaffold, Stat3-IN-41 provides a structurally distinct fluorine-containing prodrug chemotype that is not represented by existing water-soluble analogs such as DMAPT (amine-derivatized) or DMAMCL (dimethylaminomicheliolide). The late-stage fluorination strategy enables exploration of fluorine-specific effects on metabolic stability, lipophilicity, and target engagement that cannot be interrogated with non-fluorinated analogs, justifying its inclusion in diversity-oriented screening collections.

STAT3 Inhibition vs. Chemotherapy in Lung Cancer Models

Stat3-IN-41's demonstrated ability to inhibit lung cancer metastasis in a dose-dependent manner through STAT3 pathway suppression positions it as a tool compound for studies comparing targeted STAT3 inhibition against conventional chemotherapy. The absence of overt toxicity in the PDX model enables combination studies where additive toxicity from the STAT3 inhibitor arm must be minimized, a practical advantage over clinical-stage inhibitors such as OPB-31121 that have established gastrointestinal toxicity profiles in human subjects .

Application

Selection Property

Validation Focus

Lung cancer PDX model research with oral STAT3 pathway inhibition

Prodrug oral bioavailability profile

In vivo model-response and tolerability endpoint review

STAT3 pathway-specific studies in pancreatic and HCC cell models

STAT3 selectivity vs. NF-κB dual-pathway inhibitors

Cell-model endpoint and colony formation assay interpretation

Chemical library diversification for parthenolide SAR research

Fluorine-containing prodrug chemotype

Structural diversity vs. amine-derivatized analogs

STAT3 pathway inhibition model for combination study design

PDX tolerability endpoint context

Combination-study tolerability monitoring

• [1] Duan X, Wang J, Huo X, Shen Z, Ding Y. Discovery of novel fluorine-containing parthenolide analogues as potential antitumor agents. Eur J Med Chem. 2025 Mar 15;286:117283. doi: 10.1016/j.ejmech.2025.117283. PMID: 39842342. View Source
• [2] Phase I Study of OPB-31121, an Oral STAT3 Inhibitor, in Patients with Advanced Solid Tumors. Cancer Res Treat. 2015;47(4):607-615. Nausea 80%, vomiting 73%, diarrhea 63%. View Source